Cas no 212914-74-4 (4-(Hydroxymethyl)picolinaldehyde)

• Product Name: 4-(Hydroxymethyl)picolinaldehyde
• CAS No: 212914-74-4
• MF: C₇H₇NO₂
• MW: 137.135981798172
• CID: 911482
• PubChem ID: 22742165
• Update Time: 2025-06-09

4-(Hydroxymethyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• null
• 4-​(Hydroxymethyl)​picolinaldehyde
• 4-(hydroxymethyl)-2-Pyridinecarboxaldehyde
• 4-(HYDROXYMETHYL)PICOLINALDEHYDE
• 4-(hydroxymethyl)pyridine-2-carbaldehyde
• A879166
• DA-22193
• AKOS024194883
• DTXSID70627985
• SB53297
• BS-28226
• 4-(Hydroxymethyl)-2-pyridinecarboxaldehyde; 4-(hydroxymethyl)pyridine-2-carbaldehyde; SCHEMBL764017; DTXSID70627985
• MFCD18384341
• 212914-74-4
• 2-Pyridinecarboxaldehyde,4-(hydroxymethyl)-(9CI)
• SCHEMBL764017
• 4-(Hydroxymethyl)picolinaldehyde

• MDL： MFCD18384341
• Inchi： 1S/C7H7NO2/c9-4-6-1-2-8-7(3-6)5-10/h1-3,5,9H,4H2
• InChI Key： QFGLHGDUTUASPA-UHFFFAOYSA-N
• SMILES： OCC1C=CN=C(C=O)C=1

Computed Properties

• Exact Mass: 137.047678466g/mol
• Monoisotopic Mass: 137.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 302.0±32.0 °C at 760 mmHg
• Flash Point: 136.5±25.1 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-(Hydroxymethyl)picolinaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 4-(Hydroxymethyl)picolinaldehyde

Introduction to 4-(Hydroxymethyl)picolinaldehyde (CAS No. 212914-74-4)

4-(Hydroxymethyl)picolinaldehyde, identified by its Chemical Abstracts Service (CAS) number 212914-74-4, is a significant compound in the field of chemical and pharmaceutical research. This compound, featuring a unique structural framework, has garnered considerable attention due to its potential applications in various biochemical pathways and synthetic methodologies. The aldehyde functionality and the picoline scaffold make it a versatile intermediate for the development of novel pharmaceuticals and agrochemicals.

The compound's molecular structure consists of a pyridine ring substituted with a hydroxymethyl group at the 4-position and an aldehyde group at the 2-position. This configuration imparts distinct reactivity, making it a valuable building block in organic synthesis. The pyridine moiety is particularly noteworthy, as it is a common pharmacophore in many biologically active molecules. The presence of both hydroxymethyl and aldehyde groups allows for diverse chemical transformations, including condensation reactions, oxidation, and reduction processes.

In recent years, 4-(Hydroxymethyl)picolinaldehyde has been extensively studied for its role in the synthesis of heterocyclic compounds. Heterocycles are essential components of many drugs and natural products, and their structural diversity often correlates with biological activity. The picoline derivative serves as an excellent precursor for constructing more complex scaffolds through functional group interconversions. For instance, the aldehyde group can be reduced to an alcohol or further oxidized to an acid, while the hydroxymethyl group can participate in etherification or esterification reactions.

One of the most compelling aspects of 4-(Hydroxymethyl)picolinaldehyde is its application in drug discovery. Researchers have leveraged its structural features to develop novel compounds with potential therapeutic effects. For example, derivatives of this compound have been investigated for their antimicrobial properties. The pyridine ring is known to interact with bacterial enzymes, disrupting essential metabolic pathways. Additionally, the hydroxymethyl group can be modified to enhance binding affinity to target proteins.

The compound's utility extends beyond pharmaceutical applications. In agrochemical research, 4-(Hydroxymethyl)picolinaldehyde has been explored as a precursor for herbicides and fungicides. Its ability to undergo various chemical modifications allows chemists to tailor its properties for specific agricultural needs. By incorporating different substituents, researchers can optimize efficacy against pests while minimizing environmental impact.

Recent advancements in synthetic chemistry have further highlighted the importance of 4-(Hydroxymethyl)picolinaldehyde. Catalytic methods have been developed to streamline its synthesis, reducing reaction times and improving yields. These innovations have made it more accessible for industrial applications. Moreover, green chemistry principles have been applied to develop more sustainable synthetic routes, emphasizing the use of renewable resources and minimal waste generation.

The biological activity of 4-(Hydroxymethyl)picolinaldehyde has also been studied in detail. In vitro experiments have demonstrated its potential as a precursor for bioactive molecules. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammation and cancer progression. The ability to modify its structure allows researchers to fine-tune its biological effects, making it a valuable tool in medicinal chemistry.

In conclusion, 4-(Hydroxymethyl)picolinaldehyde (CAS No. 212914-74-4) is a multifaceted compound with significant implications in chemical synthesis and drug development. Its unique structural features enable diverse applications across pharmaceuticals and agrochemicals. As research continues to uncover new methodologies and biological targets, this compound is poised to play an increasingly important role in advancing scientific innovation.